Cas no 927800-97-3 (4-Bromo-1-iodoisoquinoline)

4-Bromo-1-iodoisoquinoline structure
4-Bromo-1-iodoisoquinoline structure
Product Name:4-Bromo-1-iodoisoquinoline
CAS No:927800-97-3
MF:C9H5BrIN
MW:333.95117354393
CID:1082040
PubChem ID:17750592
Update Time:2025-04-20

4-Bromo-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-iodoisoquinoline
    • 927800-97-3
    • CMB80097
    • YLCOJMDBTWKXEJ-UHFFFAOYSA-N
    • SCHEMBL3047353
    • W17800
    • FT-0747380
    • MFCD07700286
    • DTXSID40590591
    • DA-21459
    • Inchi: 1S/C9H5BrIN/c10-8-5-12-9(11)7-4-2-1-3-6(7)8/h1-5H
    • InChI Key: YLCOJMDBTWKXEJ-UHFFFAOYSA-N
    • SMILES: IC1C2C=CC=CC=2C(=CN=1)Br

Computed Properties

  • Exact Mass: 332.86501g/mol
  • Monoisotopic Mass: 332.86501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

4-Bromo-1-iodoisoquinoline Pricemore >>

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